Cas no 2060053-41-8 (1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid)

• Product Name: 1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid
• CAS No: 2060053-41-8
• MF: C₂₀H₂₉N₃O₄
• MW: 375.461965322495
• CID: 5193403
• Update Time: 2025-06-08

1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 5-(4-ethyl-1-piperazinyl)-, 1-(phenylmethyl) ester
• 1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C20H29N3O4/c1-2-21-8-10-22(11-9-21)18-12-17(19(24)25)13-23(14-18)20(26)27-15-16-6-4-3-5-7-16/h3-7,17-18H,2,8-15H2,1H3,(H,24,25)
• InChI Key： XVMSLOKMUMJYAM-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(N2CCN(CC)CC2)CC(C(O)=O)C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 544.7±50.0 °C at 760 mmHg
• Flash Point: 283.2±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid (CAS No. 2060053-41-8)

In the realm of pharmaceutical intermediates and fine chemicals, 1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid (CAS No. 2060053-41-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Boc-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid, is a derivative of piperidine, a heterocyclic amine widely utilized in drug discovery. The presence of both a benzyloxycarbonyl (Cbz) protecting group and an ethylpiperazine moiety makes it a versatile building block for synthesizing bioactive molecules, particularly in the development of CNS-targeting therapeutics.

The growing interest in piperidine derivatives and N-protected amino acids aligns with current trends in medicinal chemistry, where researchers are actively exploring novel scaffolds for kinase inhibitors and GPCR modulators. A surge in searches for "piperazine-based drug design" and "Cbz-protected intermediates" underscores the relevance of this compound. Its carboxylic acid functionality further enables conjugation with amines or alcohols, making it valuable for peptide mimetics and prodrug strategies—topics frequently queried in AI-driven literature databases.

From a synthetic perspective, CAS 2060053-41-8 exemplifies the convergence of protecting group chemistry and heterocyclic diversification. The ethylpiperazine segment is particularly noteworthy, as this motif appears in FDA-approved drugs for neurological disorders—a hot topic given the rising global focus on mental health. Analytical techniques like HPLC and LC-MS are critical for quality control, as emphasized by frequent searches for "HPLC methods for piperidine analogs."

Beyond pharmaceuticals, this compound’s zwitterionic nature (due to the carboxylic acid and tertiary amine) sparks interest in materials science, where such structures are explored for ionic liquids—a trending subject in green chemistry forums. Researchers also inquire about "solubility of Cbz-protected piperidines," highlighting practical considerations for lab-scale applications.

In summary, 1-[(benzyloxy)carbonyl]-5-(4-ethylpiperazin-1-yl)piperidine-3-carboxylic acid represents a multifaceted tool for drug development, bridging gaps between synthetic efficiency and biological relevance. Its alignment with trending queries—from "piperazine SAR studies" to "carboxylic acid activation methods"—positions it as a compound of enduring scientific value.